Cas no 79-57-2 (Oxytetracycline)

Oxytetracycline is a broad-spectrum tetracycline antibiotic derived from Streptomyces rimosus. It exhibits bacteriostatic activity by inhibiting protein synthesis through binding to the 30S ribosomal subunit, effectively targeting Gram-positive and Gram-negative bacteria, as well as some atypical pathogens. Its key advantages include a well-established efficacy in treating infections in humans, livestock, and aquaculture, along with cost-effectiveness due to widespread production. Oxytetracycline is stable in formulations for oral, topical, and injectable use, with applications in veterinary medicine, agriculture (as a growth promoter), and aquaculture. Resistance monitoring is advised due to its prolonged use. Regulatory compliance varies by region, requiring adherence to withdrawal periods in food-producing animals.

Oxytetracycline structure

Product Name:Oxytetracycline

CAS No:79-57-2

MF:C₂₂H₂₄N₂O₉

MW:460.433966636658

MDL:MFCD00003700

CID:34185

Update Time:2025-09-04

Oxytetracycline Chemical and Physical Properties

Names and Identifiers

- biostat
- 2-(AMINO-HYDROXY-METHYLIDENE)-4-DIMETHYLAMINO-5,6,10,11,12A-PENTAHYDROXY-6-METHYL-4,4A,5,5A-TETRAHYDROTETRACENE-1,3,12-TRIONE
- OXYTETRACYCLINE
- OXYTETRACYCLINE BASE
- 12,12a-hexahydroxy-6-methyl-1,11-dioxo-10
- 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-,2-Naphthacenecarboxamide
- 5-hydroxy-tetracyclin
- adamycin
- antibiotictm25
- berkmycen
- biostatpa
- dabicycline
- fanterrin
- geomycin(streptomycesrimosus)
- geomycin(streptomycesvimosus)
- geotilin
- imperacin
- Oxytetracycline (Terramycin)
- (4S,4aR,5S,5aR,6S,12aS)-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
- (4S,4aR,5S,5aR,6S,12aS)-4-dimethylamino-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxonaphthacene-2-carboxamide
- macocyn
- Oxydon
- oxypam
- Oxytetracyclin
- Oxytetracycline, 'can be used as secondary standard'
- oxytetracyline
- tarosin
- terramicin
- terramyc
- Terramycin
- terramycin dehydrate
- tetran
- 5-Hydroxytetracycline
- 4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
- Oxitetraciclina
- Terrafungine
- Oxymycin
- Oxyterracine
- Oxytetracyclinum
- Oxitetracyclin
- Ryomycin
- Geomycin
- Oxitetracyclinum
- Oxyterracin
- Solkaciclina
- Oxyterracyne
- Ursocyclin
- Ursocycline
- Terramitsin
- Riomitsin
- Oksisyklin
- Lenocycline
- Proteroxyna
- Teravit
- Tarocyn
- Antibiotic TM 25
- Oxytetracycline (anhydrous)
- Liquamycin LA 200
- Biostat PA
- Oxytetr
- Doxycycline EP impurity E
- Oxytetracycline Hydrochloride
- (4S,4aR,5S,5aR,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide (ACI)
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo- (7CI, 8CI)
- 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-, [4S-(4α,4aα,5α,5aα,6β,12aα)]- (ZCI)
- 4-Dimethylamino-3,5,6,10,12,12a-hexahydroxy-6-methyl-1,11-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
- Abbocin
- Clinimycin
- Erfamycin
- Geomycin (Streptomyces vimosus)
- LA 200
- Liquamycin
- MeSH ID: D010118
- Mycoshield TMQTHC 20
- NSC 9169
- OTC
- OTC (antibiotic)
- Oxatets
- Oxiter 200
- OXTC
- Oxy-Kesso-Tetra
- Oxycline
- Oxyject LA
- Oxylim
- Oxymed 50
- Oxymykoin
- Oxysentin 100
- Oxytetracycline amphoteric
- Oxytetral
- Oxytetracycline
- MDL： MFCD00003700
- Inchi： 1S/C22H24N2O9/c1-21(32)7-5-4-6-8(25)9(7)15(26)10-12(21)17(28)13-14(24(2)3)16(27)11(20(23)31)19(30)22(13,33)18(10)29/h4-6,12-14,17,25,27-29,32-33H,1-3H3,(H2,23,31)/t12-,13-,14+,17+,21-,22+/m1/s1
- InChI Key： IWVCMVBTMGNXQD-PXOLEDIWSA-N
- SMILES： O[C@@]12C(=O)C(C(=O)N)=C(O)[C@@H](N(C)C)[C@@H]1[C@H]([C@@H]1[C@@](O)(C)C3C=CC=C(C=3C(=O)C1=C2O)O)O

Computed Properties

Exact Mass: 460.14800
Monoisotopic Mass: 460.14818
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 33
Rotatable Bond Count: 2
Complexity: 1000
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 168
XLogP3: -1.6
Topological Polar Surface Area: 202

Experimental Properties

Color/Form: colorless liquid
Density: 1.6340
Melting Point: 183 ºC
Boiling Point: 817.08°C at 760 mmHg
Flash Point: 447.954°C
Refractive Index: 1.6500 (estimate)
Solubility: Sparingly soluble in aqueous solution at 0.6 mg/mL
Water Partition Coefficient: 0.2 g/L
PSA: 201.85000
LogP: -0.54330
Specific Rotation: -223 º (c=1 0.03N HCl)
Solubility: Slightly soluble in water, soluble in alcohol and ether

Oxytetracycline Security Information

Signal Word：Warning
Hazard Statement： H302-H312-H332
Warning Statement： P280
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： R36;R63
Safety Instruction： S22-S24/25-S36/37/39-S26
RTECS：QI7875000
Hazardous Material Identification：
Risk Phrases：R36; R63
Safety Term：S26;S36/37/39
TSCA：Yes
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Oxytetracycline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	O304654-25g	Oxytetracycline	79-57-2	≥98%	25g	¥47.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	O304654-100g	Oxytetracycline	79-57-2	≥98%	100g	¥145.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	O304654-5g	Oxytetracycline	79-57-2	≥98%	5g	￥161.00	2021-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	O304654-1g	Oxytetracycline	79-57-2	≥98%	1g	￥45.00	2021-05-25
S e l l e c k ZHONG GUO	S1773-50mg	Oxytetracycline (Terramycin)	79-57-2	97%	50mg	¥786.18	2023-09-16
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	TT5144-100g	Oxytetracycline	79-57-2	≥98%	100g	￥175元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	TT5144-25g	Oxytetracycline	79-57-2	≥98%	25g	￥50元	2023-09-15
SHANG HAI YUAN YE Biotechnology Co., Ltd.	B25330-100mg	Terramycin	79-57-2	,HPLC≥95%	100mg	￥50.00	2021-09-02
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S17035-5g	Terramycin	79-57-2	USP，930u/mg	5g	￥25.00	2022-01-07
SHANG HAI YUAN YE Biotechnology Co., Ltd.	S17035-25g	Terramycin	79-57-2	USP，930u/mg	25g	￥40.00	2022-01-07

Oxytetracycline Production Method

Production Method 1

524-14-1

79-57-2

Reaction Conditions

1.1 Reagents: NADPH , 5′-ATP , Sodium tripolyphosphate Catalysts: Oxytetracycline synthetase Solvents: Water ; pH 7.8

Reference

Directed Multistep Biocatalysis for the Synthesis of the Polyketide Oxytetracycline in Permeabilized Cells of Escherichia coli

Krauser, Steffen; Hoffmann, Thomas; Heinzle, Elmar, ACS Catalysis, 2015, 5(3), 1407-1413

Production Method 2

50-99-7

79-57-2

Reaction Conditions

1.1 Reagents: Sulfuric acid magnesium salt (1:1) , Dipotassium phosphate , Monopotassium phosphate , Ammonium sulfate Solvents: Water ; 108 h, 28 °C

Reference

Effect of cultivation scale and shear stress on cell growth and oxytetracycline production by Streptomyces rimosus in semi-defined medium

Omar, Hoda; Elsayed, Elsayed A.; Kenawy, Ahmed A.; Wadaan, Mohamed A.; El Enshasy, Hesham A., Journal of Pure & Applied Microbiology, 2014, 8(1), 121-128

Oxytetracycline Raw materials

Oxytetracycline Preparation Products

Oxytetracycline (79-57-2)

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Oxytetracycline Spectrogram

LC-MS

1H NMR

300 MHz

DMSO

13C NMR

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(CAS:79-57-2)Oxytetracycline

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(CAS:79-57-2)Oxytetracycline

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